Cas no 152463-38-2 (1,8-Naphthalenediamine, N,N'-bis(phenylmethylene)-)

1,8-Naphthalenediamine, N,N'-bis(phenylmethylene)- structure
152463-38-2 structure
Product Name:1,8-Naphthalenediamine, N,N'-bis(phenylmethylene)-
CAS No:152463-38-2
MF:C24H18N2
MW:334.413125514984
CID:1329584
PubChem ID:11652901
Update Time:2025-04-20

1,8-Naphthalenediamine, N,N'-bis(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthalenediamine, N,N'-bis(phenylmethylene)-
    • N-[8-(benzylideneamino)naphthalen-1-yl]-1-phenylmethanimine
    • SCHEMBL1867533
    • 152463-38-2
    • DTXSID20470089
    • SCHEMBL12633222
    • Inchi: 1S/C24H18N2/c1-3-9-19(10-4-1)17-25-22-15-7-13-21-14-8-16-23(24(21)22)26-18-20-11-5-2-6-12-20/h1-18H/b25-17+,26-18+
    • InChI Key: NFOQSPVISXCIHA-RPCRKUJJSA-N
    • SMILES: N(=C/C1C=CC=CC=1)\C1C=CC=C2C=CC=C(C2=1)/N=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 334.14714
  • Monoisotopic Mass: 334.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • PSA: 24.72
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